Cas no 1806399-01-8 (2-Bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one
• CAS No: 1806399-01-8
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 4976278
• Update Time: 2025-05-26

2-Bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one

• Inchi： 1S/C11H12BrFO/c1-3-8-4-5-9(6-10(8)13)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： HPHAKLYJFDJAFM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)F)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one

Introduction to 2-Bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one (CAS No. 1806399-01-8)

2-Bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one, identified by the CAS number 1806399-01-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a brominated aliphatic ketone structure with a substituted aromatic ring, has garnered attention due to its versatile applications in medicinal chemistry and material science. The presence of both bromine and fluorine substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 2-bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one consists of a propanone backbone substituted at the alpha position with a bromine atom, while the aromatic ring is attached at the other end through an ethyl linker. The fluorine atom at the 3-position of the phenyl ring introduces electronic and steric effects that influence the compound's interactions with biological targets. Such structural features make it an intriguing candidate for further derivatization and exploration in drug discovery.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The 4-ethyl-3-fluorophenyl moiety in this compound is particularly noteworthy, as it has been demonstrated to modulate the pharmacokinetic properties of associated molecules. For instance, fluorine substitution can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in designing orally active pharmaceuticals.

One of the most compelling aspects of 2-bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one is its utility as a building block in constructing heterocyclic scaffolds. Heterocycles are ubiquitous in biologically active compounds, and introducing fluorinated aromatic units can significantly alter their pharmacological profiles. Researchers have leveraged this compound to synthesize novel derivatives with potential applications in treating neurological disorders, inflammation, and even oncology. The bromine atom further extends its utility by allowing for subsequent cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in computational chemistry have enabled more efficient screening of such intermediates for their biological activity. Virtual screening methods combined with molecular docking simulations have been employed to predict how 2-bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one might interact with various protein targets. These studies have highlighted its potential as a precursor for kinase inhibitors, which are among the most extensively researched therapeutic agents due to their role in regulating cellular signaling pathways.

The pharmaceutical industry has also shown keen interest in developing new methodologies for introducing fluorine atoms into drug candidates, as this element can significantly improve drug-like properties. The 4-ethyl-3-fluorophenyl group in this compound exemplifies how strategic fluorination can be achieved during late-stage functionalization. This approach not only streamlines synthetic routes but also minimizes the need for harsh conditions or additional protecting group strategies.

In material science, 2-bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one has found applications as an intermediate in polymer synthesis. Fluorinated aromatic compounds contribute to the development of advanced materials with unique properties, such as low friction coefficients or enhanced thermal stability. These characteristics are particularly valuable in industries requiring high-performance polymers for electronics or aerospace applications.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors like ethyl 3-bromoacrylate or 4-methylbenzoyl chloride. The introduction of the fluorine atom is often achieved through halogen exchange reactions or direct fluorination protocols, depending on the desired regioselectivity. Such synthetic strategies underscore the compound's importance as a synthetic intermediate rather than an end product.

As research continues to uncover new therapeutic targets and material requirements, compounds like 2-bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one will undoubtedly play a pivotal role in innovation across multiple scientific disciplines. The combination of structural versatility and functional group compatibility makes it an indispensable tool for chemists and biologists alike.

The future prospects for this molecule are bright, with ongoing studies exploring its derivatives' potential applications in photodynamic therapy and green chemistry initiatives. By integrating principles from sustainable chemistry into synthetic workflows, researchers aim to minimize waste and improve atom economy—factors that align with global efforts toward environmental stewardship.

In conclusion,2-bromo-1-(4-ethyl-3-fluorophenyl)propan-1-one (CAS No. 1806399-01-8) represents a cornerstone compound in modern chemical research. Its unique structural features offer unparalleled opportunities for innovation in drug discovery and material science alike—underscoring its significance as both an academic research subject and an industrial asset.